Cas no 10162-82-0 (Pyrrole-ND)
Pyrrole-ND structure
Product name:Pyrrole-ND
Pyrrole-ND Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-d (9CI)
- PYRROLE-ND
- 1-Deuterio-pyrrol
- 1-deuterio-pyrrole
- 1H-Pyrrole-1-carboxylic acid, anhydride
- 1H-pyrrole-1-carboxylic anhydride
- 1-pyrrolecarboxylic anhydride
- AC1L7ENZ
- AC1Q5XEW
- ACMC-20mb9k
- CTK0D6465
- N-d1-pyrrole
- NSC620334
- pyrrole-1-carboxylic acid anhydride
- pyrrole-1-carboxylic anhydride
- pyrrole-1-d
- pyrrole-1-d1
- pyrrole-N-D
- 1-Deuteriopyrrole
- D98995
- N-Deutero-pyrrol
- 10162-82-0
- AKOS015910448
- 1H-Pyrrole-1-d(9ci)
- Pyrrole-ND
-
- MDL： MFCD03428268
- Inchi： InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H/i/hD
- InChI Key： KAESVJOAVNADME-DYCDLGHISA-N
- SMILES： [2H]N1C=CC=C1
Computed Properties
- Exact Mass: 69.05479
- Monoisotopic Mass: 68.048
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 22.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 15.8A^2
Experimental Properties
- Density: 1.005
- Boiling Point: 129.8 °C at 760 mmHg
- Flash Point: 33.3 °C
- PSA: 4.93
- LogP: 1.01470
Pyrrole-ND Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | D98995-1/G |
PYRROLE-ND |
10162-82-0 | 95% | 1g |
$520 | 2023-09-19 | |
| AstaTech | D98995-0.1/G |
PYRROLE-ND |
10162-82-0 | 95% | 0.1g |
$280 | 2023-09-19 | |
| TRC | H997853-50mg |
Pyrrole-ND |
10162-82-0 | 50mg |
$87.00 | 2023-05-18 | ||
| AstaTech | D98995-0.25/G |
PYRROLE-ND |
10162-82-0 | 95% | 0.25g |
$360 | 2023-09-19 | |
| TRC | H997853-100mg |
Pyrrole-ND |
10162-82-0 | 100mg |
$115.00 | 2023-05-18 | ||
| TRC | H997853-10mg |
Pyrrole-ND |
10162-82-0 | 10mg |
$ 64.00 | 2023-09-07 |
Pyrrole-ND Related Literature
-
Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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2. Book reviews
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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